Cas no 123371-88-0 (4-Isoxazolemethanol, a-ethyl-3-methyl-5-phenyl-)

• Product Name: 4-Isoxazolemethanol, a-ethyl-3-methyl-5-phenyl-
• CAS No: 123371-88-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 104162
• PubChem ID: 15783193
• Update Time: 2025-04-18

4-Isoxazolemethanol, a-ethyl-3-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolemethanol, a-ethyl-3-methyl-5-phenyl-
• 4-Isoxazolemethanol,-alpha--ethyl-3-methyl-5-phenyl-(9CI)
• 1-(3-methyl-5-phenyl-1,2-oxazol-4-yl)propan-1-ol
• 123371-88-0

• Inchi： 1S/C13H15NO2/c1-3-11(15)12-9(2)14-16-13(12)10-7-5-4-6-8-10/h4-8,11,15H,3H2,1-2H3
• InChI Key： GXTJQRRGLDOLDE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(C)=N1)C(CC)O

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26